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Compound of Interest

Compound Name: 1-Bromopentane

Cat. No.: B041390 Get Quote

Ensuring the safe and compliant disposal of 1-bromopentane is critical for maintaining a

secure laboratory environment and adhering to environmental regulations. This guide provides

detailed procedures for researchers, scientists, and drug development professionals.

1-Bromopentane, a flammable and hazardous chemical, necessitates careful handling and a

structured disposal plan. As a halogenated organic compound, it must be treated as hazardous

waste and segregated from other waste streams.[1] Adherence to local, regional, and national

regulations is paramount.[2][3]

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety

glasses with side shields or a face shield, chemical-resistant gloves (inspected before use),

and flame-retardant antistatic protective clothing.[4][5] All handling of 1-bromopentane should

occur in a well-ventilated area, away from heat, sparks, open flames, and other ignition

sources.[6][7][8]

Step-by-Step Disposal Protocol
Waste Identification and Segregation:

Clearly label a dedicated, chemically compatible waste container for "Halogenated

Organic Waste."[1]
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Ensure the container is tightly closed when not in use and stored in a cool, dry, and well-

ventilated area.[6][7]

Never mix 1-bromopentane with non-halogenated waste, aqueous waste, acids, or

bases.[1][3]

Waste Collection:

Carefully transfer waste 1-bromopentane into the designated halogenated waste

container using spark-proof tools.[8]

For spills, contain the spillage using non-combustible absorbent materials like sand, earth,

or vermiculite.[7] Collect the absorbed material and place it in the hazardous waste

container.[7]

Avoid releasing 1-bromopentane into drains or the environment.[3][7]

Container Management:

Keep the waste container sealed and properly labeled with the contents and associated

hazards.

Empty containers that held 1-bromopentane must be treated as hazardous waste as they

retain product residue and vapors.[2][6] Do not reuse, cut, weld, or expose empty

containers to heat or ignition sources.[6]

Final Disposal:

Arrange for the disposal of the collected hazardous waste through a licensed and certified

hazardous waste disposal company.[7]

Provide the disposal company with a complete and accurate Safety Data Sheet (SDS) for

1-bromopentane.

All disposal activities must be in accordance with local, state, and federal regulations for

hazardous waste.[2][3]
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Quantitative Data for 1-Bromopentane
The following table summarizes key quantitative data for 1-bromopentane, extracted from

safety data sheets.

Property Value

Molecular Formula C5H11Br[4][5]

Molecular Weight 151.04 g/mol [4]

Flash Point 31 °C[6]

Relative Density 1.218 g/mL at 25 °C[7]

Water Solubility 0.051 g/L at 25 °C[7]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 1-
bromopentane.
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Preparation & Identification

Collection & Segregation

Interim Storage

Final Disposal

Start: Have 1-Bromopentane Waste

Identify as Halogenated
Organic Waste

Wear Appropriate PPE
(Gloves, Goggles, etc.)

Obtain Labeled 'Halogenated
Organic Waste' Container

Transfer Waste to
Designated Container

Ensure No Mixing with
Other Waste Types

Keep Container Tightly Sealed

Store in Cool, Dry,
Well-Ventilated Area

Keep Away from
Ignition Sources

Contact Licensed Hazardous
Waste Disposal Company

Arrange for Pickup

End: Compliant Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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